(5Z)-N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-5-(6-oxocyclohexa-2,4-dien-1-ylidene)-1,2-dihydropyrazole-3-carboxamide

• Molecular Formula: C14H13N5O2S2
• Molecular Weight: 347.4 g/mol
• IUPAC Name: (5Z)-N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-5-(6-oxocyclohexa-2,4-dien-1-ylidene)-1,2-dihydropyrazole-3-carboxamide
• InChI: InChI=1S/C14H13N5O2S2/c1-2-22-14-19-18-13(23-14)15-12(21)10-7-9(16-17-10)8-5-3-4-6-11(8)20/h3-7,16-17H,2H2,1H3,(H,15,18,21)/b9-8-
• InChI Key: VAJDEVIBTGGZLU-HJWRWDBZSA-N
• Isomeric SMILES: CCSC1=NN=C(S1)NC(=O)C2=C/C(=C/3\C=CC=CC3=O)/NN2
• SMILES: CCSC1=NN=C(S1)NC(=O)C2=CC(=C3C=CC=CC3=O)NN2

Description

(5Z)-N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-5-(6-oxocyclohexa-2,4-dien-1-ylidene)-1,2-dihydropyrazole-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique structure and has been studied extensively for its synthesis, mechanism of action, and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of (5Z)-N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-5-(6-oxocyclohexa-2,4-dien-1-ylidene)-1,2-dihydropyrazole-3-carboxamide is not fully understood. However, studies have suggested that this compound may exert its anti-cancer and anti-inflammatory effects by inhibiting the activity of certain enzymes and proteins involved in these processes.
Biochemical and Physiological Effects:
Studies have shown that (5Z)-N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-5-(6-oxocyclohexa-2,4-dien-1-ylidene)-1,2-dihydropyrazole-3-carboxamide has a range of biochemical and physiological effects. In anti-cancer studies, this compound has been shown to induce cell cycle arrest, inhibit cell proliferation, and induce apoptosis in cancer cells. In anti-inflammatory studies, it has been shown to inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of (5Z)-N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-5-(6-oxocyclohexa-2,4-dien-1-ylidene)-1,2-dihydropyrazole-3-carboxamide is its unique structure, which makes it a promising compound for the development of new drugs and materials. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of (5Z)-N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-5-(6-oxocyclohexa-2,4-dien-1-ylidene)-1,2-dihydropyrazole-3-carboxamide. One direction is to continue to study its potential applications in medicinal chemistry, agriculture, and material science. Another direction is to study its structure-activity relationship to identify more potent and selective compounds. Additionally, the development of new synthesis methods and the study of its pharmacokinetics and toxicity are also important future directions.

Synthesis Methods

The synthesis of (5Z)-N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-5-(6-oxocyclohexa-2,4-dien-1-ylidene)-1,2-dihydropyrazole-3-carboxamide involves the reaction of 5-ethylsulfanyl-1,3,4-thiadiazole-2-amine with 6-oxocyclohexa-2,4-dien-1-carbaldehyde in the presence of hydrazine hydrate and acetic acid. The resulting product is then treated with 3-amino-2-butanone to yield the final compound.

Scientific Research Applications

(5Z)-N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-5-(6-oxocyclohexa-2,4-dien-1-ylidene)-1,2-dihydropyrazole-3-carboxamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, agriculture, and material science. In medicinal chemistry, this compound has shown promising results as an anti-cancer agent, anti-inflammatory agent, and anti-microbial agent. In agriculture, it has been studied for its potential use as a pesticide and herbicide. In material science, it has been studied for its potential use in the development of organic electronic devices.